N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide

• IUPAC Name: N-(2-ethylphenyl)-2-(4-fluorophenyl)pyrrolidine-1-carboxamide
• InChI: InChI=1S/C19H21FN2O/c1-2-14-6-3-4-7-17(14)21-19(23)22-13-5-8-18(22)15-9-11-16(20)12-10-15/h3-4,6-7,9-12,18H,2,5,8,13H2,1H3,(H,21,23)
• InChI Key: WWNFYJOGXQQCKT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCCC2C3=CC=C(C=C3)F
• Molecular Formula: C19H21FN2O
• Molecular Weight: 312.4 g/mol

Description

N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide, also known as Fluoro-EPH or 4F-EPH, is a synthetic compound that belongs to the class of psychoactive substances known as cathinones. Cathinones are a group of synthetic drugs that are structurally related to cathinone, a natural stimulant found in the khat plant. Fluoro-EPH is a potent stimulant that has gained popularity among the research community due to its unique chemical structure and promising pharmacological properties.

Mechanism of Action

N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide acts as a potent stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. It achieves this effect by binding to the dopamine transporter and inhibiting the reuptake of dopamine, which leads to an increase in the concentration of dopamine in the synaptic cleft. This increase in dopamine concentration leads to a cascade of downstream effects, including increased release of norepinephrine and serotonin. The net effect of these changes is a potent stimulant effect that can lead to increased energy, focus, and euphoria.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide are similar to those of other stimulants such as cocaine and amphetamines. It increases heart rate, blood pressure, and body temperature. Additionally, it can lead to increased alertness, energy, and euphoria. However, the effects of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide are generally shorter-lasting than those of other stimulants, which may make it a useful research tool for investigating the mechanisms of action of stimulants.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide in lab experiments include its unique chemical structure, which makes it a useful research tool for investigating the central nervous system. Additionally, its short duration of action may make it a useful tool for investigating the mechanisms of action of stimulants. However, the limitations of using N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide in lab experiments include its potential for abuse and its lack of long-term safety data.

Future Directions

There are several potential future directions for research on N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide. One area of research could focus on investigating the long-term safety and potential for abuse of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide. Additionally, research could investigate the potential therapeutic uses of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide, such as in the treatment of attention deficit hyperactivity disorder (ADHD) or narcolepsy. Finally, research could focus on developing new analogs of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide with improved pharmacological properties and fewer side effects.
Conclusion:
In conclusion, N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide is a synthetic compound that has gained popularity among the research community due to its unique chemical structure and promising pharmacological properties. It acts as a potent stimulant by increasing the release of dopamine, norepinephrine, and serotonin in the brain. Its short duration of action and unique chemical structure make it a useful tool for investigating the mechanisms of action of stimulants. However, further research is needed to investigate the long-term safety and potential therapeutic uses of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide.

Synthesis Methods

The synthesis of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide involves the reaction of 2-(4-fluorophenyl) acetonitrile with 2-bromo-1-(2-ethylphenyl) ethanone in the presence of a reducing agent such as lithium aluminum hydride (LAH). The resulting product is then treated with hydrochloric acid to yield the final product, N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide. The synthesis of N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide is a relatively straightforward process that can be performed in a laboratory setting with standard equipment and reagents.

Scientific Research Applications

N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide has been the subject of numerous scientific studies due to its potential as a research tool for investigating the central nervous system. It has been shown to have a high affinity for the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. This property makes N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide a useful tool for studying the effects of dopamine on behavior and cognition. Additionally, N-(2-ethylphenyl)-2-(4-fluorophenyl)-1-pyrrolidinecarboxamide has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters that play a critical role in mood regulation and reward processing.